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Compound of Interest

Compound Name: Phenol, 2-fluoro-3,6-diiodo-

CAS No.: 1806347-73-8

Cat. No.: B12093955

Get Quote

CAS Number: 1806347-73-8 Molecular Formula: C₆H₃F₂I₂O (Note: Structure is C₆H₃FI₂O, MW:

363.9 g/mol ) Class: Polyhalogenated Phenol / Aryl Iodide Version: 1.0 (Current as of Feb

2026)

Executive Summary
2-Fluoro-3,6-diiodophenol is a specialized halogenated aromatic building block used primarily

in the synthesis of bioactive small molecules, proteolysis-targeting chimeras (PROTACs), and

functionalized materials. Its structure—featuring a phenolic hydroxyl group flanked by an ortho-

fluorine and an ortho-iodine, with a meta-iodine—imparts unique electronic properties and

reactivity profiles.

However, this structural complexity introduces significant safety risks. Like many

polyhalogenated phenols, it exhibits enhanced acidity (lowered pKa relative to phenol) and

lipophilicity, facilitating rapid dermal absorption and potential systemic toxicity. Furthermore, the

carbon-iodine bonds render the compound sensitive to photolytic deiodination, requiring strict

light-exclusion protocols to maintain purity and prevent the formation of toxic radical species.
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This guide synthesizes rigorous safety engineering with practical laboratory workflows to

ensure zero-incident handling.

Physicochemical Profile & Hazard Identification
The Mechanistic Basis of Toxicity
To handle this compound safely, one must understand why it is hazardous.

Acidity & Corrosivity: The electron-withdrawing nature of the fluorine (inductive effect) and

iodine atoms stabilizes the phenoxide anion. This lowers the pKa significantly below that of

unsubstituted phenol (pKa ~10), likely into the 6.0–7.5 range. Consequently, it acts as a

corrosive acid to mucous membranes and skin.

Lipophilicity & Dermal Penetration: The presence of two large iodine atoms increases the

partition coefficient (LogP). This allows the molecule to penetrate the lipid bilayer of the skin

rapidly, carrying the toxic phenolic core into the bloodstream.

Photolytic Instability: Aryl iodides have weak C–I bond dissociation energies (~65 kcal/mol).

Exposure to UV or broad-spectrum light can cleave these bonds, generating iodine radicals (

) and aryl radicals, which are highly reactive and can initiate uncontrolled side reactions or
degradation.

GHS Classification (Derived)
While specific SDS data may vary by vendor, the following classification is standard for this

structural class:

Acute Toxicity (Oral/Dermal/Inhalation): Category 3 or 4 (Toxic/Harmful).

Skin Corrosion/Irritation: Category 1B or 2 (Causes severe burns/irritation).

Serious Eye Damage: Category 1.[1]

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Irritation).[2]

Key Physical Properties
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Property Value / Description Operational Implication

State Solid (Crystalline powder)
Risk of dust inhalation; weigh

in closed interactions.

Color Off-white to pale yellow/pink
Darkening indicates oxidation

or iodine liberation.

Solubility DMSO, Methanol, DCM

Use compatible solvent-

resistant gloves (e.g.,

Nitrile/Neoprene).

Light Sensitivity High
Store in amber vials; wrap

reaction vessels in foil.

Engineering Controls & Personal Protective
Equipment (PPE)
The "Barrier" Strategy
Reliance on PPE alone is a failure of safety design. The primary defense must be engineering

controls.

Primary Containment: All weighing and transfer operations must occur within a certified

chemical fume hood operating at a face velocity of 80–100 fpm.

Static Control: Use an ionizing bar or anti-static gun during weighing. Dry, halogenated

powders are prone to static charge, which can cause "fly-out" and aerosolization.

PPE Matrix

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12093955?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Zone Requirement Rationale

Hand (Inner) Nitrile (4 mil) Standard barrier.

Hand (Outer)
Neoprene or Butyl Rubber (≥5

mil)

Phenols penetrate nitrile over

time. Neoprene offers superior

resistance to phenolic

permeation.

Eye/Face
Chemical Goggles + Face

Shield

Safety glasses are insufficient

against corrosive solids that

can sublime or dust.

Body
Lab Coat (Poly/Cotton) +

Chemical Apron

Prevent fabric saturation in

case of spill.

Operational Protocols
Storage & Stability
Protocol:

Container: Amber glass vial with a PTFE-lined screw cap.

Environment: Store at 2–8°C (refrigerated) to retard oxidative darkening.

Atmosphere: Store under an inert atmosphere (Argon or Nitrogen) if the seal is broken.

Segregation: Keep away from strong oxidizers and strong bases.

Safe Weighing Workflow
This self-validating workflow ensures containment of the potent solid.
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Start: Weighing Request

Verify PPE:
Double Gloves (Nitrile/Neoprene)

Goggles + Face Shield

Prep Fume Hood:
Clear Decks, Verify Flow

Place Balance Inside

Transfer Solid:
Use Anti-Static Gun

Weigh into Tared Vial

Seal Container:
Cap Tightly immediately

Decontamination:
Wipe Balance & Hood

Dispose Wipes as Haz Waste

Process Complete

Click to download full resolution via product page

Figure 1: Safe weighing workflow for 2-fluoro-3,6-diiodophenol, emphasizing containment and

immediate sealing to prevent exposure and degradation.

Reaction Setup (Light Exclusion)
When using this compound in synthesis (e.g., Suzuki-Miyaura coupling or SNAr):
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Wrap the reaction flask in aluminum foil immediately after adding the reagent.

If the reaction requires light (photoredox), ensure the specific wavelength does not overlap

with the C–I absorption band unless intended.

Emergency Response: The PEG 400 Protocol
CRITICAL WARNING: Water alone is inefficient at removing phenols from the skin due to their

lipophilicity. Water can bead up or spread the phenol without solubilizing it effectively.

The Gold Standard: Polyethylene Glycol (PEG) 300 or 400. PEG acts as a solvent that

solubilizes the phenol, pulling it out of the skin layers.

Exposure Response Algorithm

Skin Exposure Detected

IMMEDIATE ACTION:
Do NOT scrub.

Apply PEG 300/400
(Swab liberally for 15-30 mins)

PEG Available (Preferred)

Flush with Water
(Only if PEG unavailable)

PEG Unavailable

Seek Medical Attention
(Bring SDS)

Click to download full resolution via product page

Figure 2: Emergency response decision tree. The application of PEG 300/400 is the critical

intervention for phenol-class exposures.

Spill Management
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Evacuate the immediate area if dust is airborne.

Don PPE: Full face respirator + Butyl gloves.

Neutralize: Do not use water initially. Cover spill with a 1:1 mixture of soda ash and clay cat

litter (or commercial phenol spill kit).

Collect: Scoop into a hazardous waste container labeled "Toxic - Halogenated Phenol

Debris."

Clean: Wash the surface with soap and water after bulk removal.

Waste Disposal
Classification: This compound must be treated as Halogenated Organic Waste.

Segregation: Do NOT mix with non-halogenated solvents (acetone/ethanol) if your facility

separates them, as the high iodine content can interfere with certain incineration protocols.

Labeling: Clearly mark as "Contains Iodinated Phenol - Contact Hazard."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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